Cas no 496869-71-7 (3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-)

• Product name: 3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-
• CAS No: 496869-71-7
• MF: C₁₃H₁₄N₄OS
• MW: 274.341460704803
• CID: 1527847

3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-
• 2-[[(1R)-3-Amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-3-pyridinecarbonitrile

• Inchi： 1S/C13H14N4OS/c1-9-2-3-10(8-15)13(17-9)19-12(4-6-14)11-5-7-16-18-11/h2-3,5,7,12H,4,6,14H2,1H3/t12-/m1/s1
• InChI Key： WXXXERJBGXUURW-GFCCVEGCSA-N
• SMILES： C1(S[C@@H](C2ON=CC=2)CCN)=NC(C)=CC=C1C#N

Computed Properties

• Exact Mass: 274.08902

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.1±45.0 °C(Predicted)
• PSA: 88.73
• pka: 8.45±0.13(Predicted)